Cas no 1805538-05-9 (3-(Difluoromethyl)-2-hydroxy-5-iodo-4-methoxypyridine)

3-(Difluoromethyl)-2-hydroxy-5-iodo-4-methoxypyridine is a halogenated pyridine derivative with a unique substitution pattern, featuring difluoromethyl, hydroxy, iodo, and methoxy functional groups. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in synthetic chemistry. The presence of both electron-withdrawing (difluoromethyl, iodo) and electron-donating (hydroxy, methoxy) groups enhances its reactivity, enabling selective modifications for targeted applications. Its structural features may contribute to improved stability and bioavailability in drug development. The iodine substituent offers opportunities for further functionalization via cross-coupling reactions, while the difluoromethyl group can influence metabolic properties. This compound is primarily used in specialized organic synthesis and medicinal chemistry research.
3-(Difluoromethyl)-2-hydroxy-5-iodo-4-methoxypyridine structure
1805538-05-9 structure
Product Name:3-(Difluoromethyl)-2-hydroxy-5-iodo-4-methoxypyridine
CAS No:1805538-05-9
MF:C7H6F2INO2
MW:301.029321193695
CID:4885796
Update Time:2025-10-29

3-(Difluoromethyl)-2-hydroxy-5-iodo-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

    • 3-(Difluoromethyl)-2-hydroxy-5-iodo-4-methoxypyridine
    • Inchi: 1S/C7H6F2INO2/c1-13-5-3(10)2-11-7(12)4(5)6(8)9/h2,6H,1H3,(H,11,12)
    • InChI Key: NHIGETXGTBXGNH-UHFFFAOYSA-N
    • SMILES: IC1=CNC(C(C(F)F)=C1OC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 299
  • XLogP3: 0.7
  • Topological Polar Surface Area: 38.3

3-(Difluoromethyl)-2-hydroxy-5-iodo-4-methoxypyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029031630-250mg
3-(Difluoromethyl)-2-hydroxy-5-iodo-4-methoxypyridine
1805538-05-9 95%
250mg
$1,078.00 2022-04-01
Alichem
A029031630-500mg
3-(Difluoromethyl)-2-hydroxy-5-iodo-4-methoxypyridine
1805538-05-9 95%
500mg
$1,701.85 2022-04-01
Alichem
A029031630-1g
3-(Difluoromethyl)-2-hydroxy-5-iodo-4-methoxypyridine
1805538-05-9 95%
1g
$3,184.50 2022-04-01

Additional information on 3-(Difluoromethyl)-2-hydroxy-5-iodo-4-methoxypyridine

3-(Difluoromethyl)-2-hydroxy-5-iodo-4-methoxypyridine (CAS No. 1805538-05-9): An Overview of a Novel Pyridine Derivative

3-(Difluoromethyl)-2-hydroxy-5-iodo-4-methoxypyridine (CAS No. 1805538-05-9) is a unique and promising compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This pyridine derivative, characterized by its difluoromethyl, hydroxy, iodo, and methoxy functional groups, exhibits a diverse range of biological activities and potential therapeutic applications. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological properties, and recent research advancements.

The chemical structure of 3-(Difluoromethyl)-2-hydroxy-5-iodo-4-methoxypyridine is particularly noteworthy due to the presence of multiple functional groups that contribute to its unique properties. The difluoromethyl group (CF2H) is known for its ability to enhance the lipophilicity and metabolic stability of molecules, making it a valuable moiety in drug design. The hydroxy group (OH) can participate in hydrogen bonding interactions, which are crucial for receptor binding and biological activity. The iodo group (I) provides additional lipophilicity and can influence the electronic properties of the molecule, while the methoxy group (OCH3) can modulate the overall polarity and reactivity.

The synthesis of 3-(Difluoromethyl)-2-hydroxy-5-iodo-4-methoxypyridine has been reported using various methodologies. One common approach involves the sequential introduction of functional groups onto a pyridine scaffold. For instance, a typical synthetic route might start with 4-methoxypyridine, which undergoes iodination at the 5-position followed by difluoromethylation at the 3-position. Subsequent hydroxylation at the 2-position completes the synthesis. These reactions require careful optimization to achieve high yields and purity, often involving advanced techniques such as transition metal catalysis and protecting group strategies.

In terms of biological properties, 3-(Difluoromethyl)-2-hydroxy-5-iodo-4-methoxypyridine has shown promising activity in several areas. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For example, it has been evaluated for its ability to inhibit kinases, which are key targets in cancer therapy. The compound's ability to selectively bind to these enzymes can lead to reduced cell proliferation and enhanced apoptosis in cancer cells. Additionally, preliminary data suggest that 3-(Difluoromethyl)-2-hydroxy-5-iodo-4-methoxypyridine may have anti-inflammatory properties, making it a candidate for treating inflammatory diseases such as rheumatoid arthritis.

The pharmacokinetic profile of 3-(Difluoromethyl)-2-hydroxy-5-iodo-4-methoxypyridine is another important aspect of its evaluation. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its lipophilic nature contributes to good oral bioavailability, while the presence of polar functional groups ensures sufficient water solubility for effective distribution in tissues. Metabolic stability is also an important consideration, and preliminary data indicate that 3-(Difluoromethyl)-2-hydroxy-5-iodo-4-methoxypyridine is resistant to rapid degradation by liver enzymes.

Clinical trials are currently underway to further investigate the therapeutic potential of 3-(Difluoromethyl)-2-hydroxy-5-iodo-4-methoxypyridine. Early-phase trials have focused on assessing safety and tolerability in healthy volunteers and patients with specific diseases. Preliminary results are encouraging, with no significant adverse effects reported at therapeutic doses. Ongoing studies aim to optimize dosing regimens and evaluate efficacy in larger patient populations.

In conclusion, 3-(Difluoromethyl)-2-hydroxy-5-iodo-4-methoxypyridine (CAS No. 1805538-05-9) represents a novel and promising compound with a unique combination of functional groups that contribute to its diverse biological activities. Its potential applications in cancer therapy and inflammatory diseases make it an exciting area of research for medicinal chemists and pharmaceutical scientists. As further studies continue to elucidate its mechanisms of action and therapeutic benefits, this compound may pave the way for new treatment options in various medical fields.

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.